(2-Methylcyclobutyl)methanamine

• CAS No.: 1518540-73-2
• Molecular Formula: C6H13N
• Molecular Weight: 99.17 g/mol
• IUPAC Name: (2-methylcyclobutyl)methanamine
• InChI: InChI=1S/C6H13N/c1-5-2-3-6(5)4-7/h5-6H,2-4,7H2,1H3
• InChI Key: IAYACHHAXQZZTQ-UHFFFAOYSA-N
• SMILES: CC1CCC1CN

Description

(2-Methylcyclobutyl)methanamine is a primary amine featuring a cyclobutane ring substituted with a methyl group at the 2-position and an aminomethyl group. Its molecular formula is C₆H₁₃N, with a molar mass of 99.18 g/mol. The strained cyclobutane ring confers unique conformational and electronic properties, distinguishing it from larger cycloalkanes or aromatic analogs.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Features
(2-Methylcyclobutyl)methanamine	C₆H₁₃N	99.18	Strained cyclobutane, methyl substitution, primary amine
[2-(Aminomethyl)cyclobutyl]methanamine (trans-1,2-bis(aminomethyl)cyclobutane)	C₆H₁₄N₂	114.19	Two primary amines, trans-configuration, potential chelating agent
(5-Chlorothiophen-2-yl)(cyclobutyl)methanamine	C₉H₁₂ClNS	201.72	Cyclobutyl-thiophene hybrid, chloro-substitution, moderate lipophilicity
(5-Phenylfuran-2-yl)methanamine	C₁₁H₁₁NO	173.21	Aromatic furan, urea/carboxyl linkers enhance SIRT2 inhibition
(9-Ethyl-9H-carbazol-3-yl)methanamine	C₁₅H₁₆N₂	224.30	Carbazole core, selective dopamine D3 receptor antagonism (Ki = 144.7 nM)

Key Observations :

• Ring Strain vs.
• Lipophilicity : The absence of aromatic rings in (2-Methylcyclobutyl)methanamine likely results in lower clogP (~1.5–2.0) compared to (5-Phenylfuran-2-yl)methanamine (clogP = 5.14) or carbazole derivatives, improving aqueous solubility .

Receptor Binding and Selectivity

• (9-Ethyl-9H-carbazol-3-yl)methanamine : Exhibits D3R selectivity (Ki = 144.7 nM) over D2R (<15% inhibition at 10 µM). The carbazole scaffold enables π-π stacking with aromatic residues in dopamine receptors .
• (2-Methylcyclobutyl)methanamine: No direct data, but aliphatic cyclobutane derivatives are explored in GABA transporter inhibition (e.g., ) and antimicrobial agents (e.g., thiourea derivatives in ).

Enzyme Inhibition

• (5-Phenylfuran-2-yl)methanamine Derivatives : Potent SIRT2 inhibitors (e.g., compound 20: 33% inhibition at 10 µM). Urea linkers and 4-carboxyl groups are critical for activity .
• Cyclobutane Analogs: Limited enzymatic data, but cyclobutyl groups in probes (e.g., ) modulate fluorescence via steric effects on metal ion binding.